Cas no 2682205-24-7 (2-(piperidin-2-yl)-3-propyl-6-(trifluoromethoxy)-1H-indole hydrochloride)

2-(Piperidin-2-yl)-3-propyl-6-(trifluoromethoxy)-1H-indole hydrochloride is a synthetic indole derivative with potential pharmacological applications due to its structural features. The compound incorporates a piperidine moiety, a propyl substituent, and a trifluoromethoxy group, which may enhance its binding affinity and metabolic stability. The hydrochloride salt form improves solubility, facilitating formulation and bioavailability. This molecule’s unique structure suggests utility in medicinal chemistry research, particularly in the development of CNS-targeting agents or receptor modulators. Its trifluoromethoxy group may contribute to increased lipophilicity and membrane permeability, while the indole core provides a versatile scaffold for further derivatization. The compound is suited for exploratory studies in drug discovery and biochemical investigations.

2-(piperidin-2-yl)-3-propyl-6-(trifluoromethoxy)-1H-indole hydrochloride structure

2682205-24-7 structure

Product Name:2-(piperidin-2-yl)-3-propyl-6-(trifluoromethoxy)-1H-indole hydrochloride

CAS No:2682205-24-7

MF:C₁₇H₂₂ClF₃N₂O

MW:362.817594051361

CID:6529841

PubChem ID:165766730

Update Time:2025-08-04

2-(piperidin-2-yl)-3-propyl-6-(trifluoromethoxy)-1H-indole hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(piperidin-2-yl)-3-propyl-6-(trifluoromethoxy)-1H-indole hydrochloride
- EN300-1091518
- 2682205-24-7
- Inchi： 1S/C17H21F3N2O.ClH/c1-2-5-13-12-8-7-11(23-17(18,19)20)10-15(12)22-16(13)14-6-3-4-9-21-14;/h7-8,10,14,21-22H,2-6,9H2,1H3;1H
- InChI Key： ATUXZGBBUQKZQY-UHFFFAOYSA-N
- SMILES： Cl.FC(OC1C=CC2=C(C=1)NC(=C2CCC)C1CCCCN1)(F)F

Computed Properties

Exact Mass: 362.1372755g/mol
Monoisotopic Mass: 362.1372755g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 391
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37Å²

2-(piperidin-2-yl)-3-propyl-6-(trifluoromethoxy)-1H-indole hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1091518-0.05g	2-(piperidin-2-yl)-3-propyl-6-(trifluoromethoxy)-1H-indole hydrochloride	2682205-24-7	95%	0.05g	$338.0	2023-10-27
Enamine	EN300-1091518-0.1g	2-(piperidin-2-yl)-3-propyl-6-(trifluoromethoxy)-1H-indole hydrochloride	2682205-24-7	95%	0.1g	$505.0	2023-10-27
Enamine	EN300-1091518-0.25g	2-(piperidin-2-yl)-3-propyl-6-(trifluoromethoxy)-1H-indole hydrochloride	2682205-24-7	95%	0.25g	$721.0	2023-10-27
Enamine	EN300-1091518-0.5g	2-(piperidin-2-yl)-3-propyl-6-(trifluoromethoxy)-1H-indole hydrochloride	2682205-24-7	95%	0.5g	$1136.0	2023-10-27
Enamine	EN300-1091518-1.0g	2-(piperidin-2-yl)-3-propyl-6-(trifluoromethoxy)-1H-indole hydrochloride	2682205-24-7		1g	$1458.0	2023-06-10
Enamine	EN300-1091518-2.5g	2-(piperidin-2-yl)-3-propyl-6-(trifluoromethoxy)-1H-indole hydrochloride	2682205-24-7	95%	2.5g	$2856.0	2023-10-27
Enamine	EN300-1091518-5.0g	2-(piperidin-2-yl)-3-propyl-6-(trifluoromethoxy)-1H-indole hydrochloride	2682205-24-7		5g	$4226.0	2023-06-10
Enamine	EN300-1091518-10.0g	2-(piperidin-2-yl)-3-propyl-6-(trifluoromethoxy)-1H-indole hydrochloride	2682205-24-7		10g	$6266.0	2023-06-10
Enamine	EN300-1091518-1g	2-(piperidin-2-yl)-3-propyl-6-(trifluoromethoxy)-1H-indole hydrochloride	2682205-24-7	95%	1g	$1458.0	2023-10-27
Enamine	EN300-1091518-5g	2-(piperidin-2-yl)-3-propyl-6-(trifluoromethoxy)-1H-indole hydrochloride	2682205-24-7	95%	5g	$4226.0	2023-10-27